Cas no 54538-26-0 (D-Fructose, (2,4-dinitrophenyl)hydrazone,1,3,4,5,6-pentaacetate (9CI))

• Product name: D-Fructose, (2,4-dinitrophenyl)hydrazone,1,3,4,5,6-pentaacetate (9CI)
• CAS No: 54538-26-0
• MF: C₂₂H₂₆N₄O₁₄
• MW: 570.460246562958
• CID: 377655
• PubChem ID: 9577101

D-Fructose, (2,4-dinitrophenyl)hydrazone,1,3,4,5,6-pentaacetate (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Fructose, (2,4-dinitrophenyl)hydrazone,1,3,4,5,6-pentaacetate (9CI)
• [(2R,3S,4R,5E)-2,3,4,6-tetraacetyloxy-5-[(2,4-dinitrophenyl)hydrazinylidene]hexyl] acetate
• [(2R,3S,4R,5Z)-1,2,4,6-tetraacetyloxy-5-[(2,4-dinitrophenyl)hydrazinyl idene]hexan-3-yl] acetate
• D-Fructos<wbr>
• LogP
• [(2R,3S,4R,5Z)-1,2,4,6-Tetraacetyloxy-5-[(2,4-dinitrophenyl)hydrazinyl idene]hexan-3-yl]acetate
• 54538-26-0
• D-Fructose, (2,4-dinitrophenyl)hydrazone, 1,3,4,5,6-pentaacetate

• Inchi： InChI=1S/C22H26N4O14/c1-11(27)36-9-18(24-23-17-7-6-16(25(32)33)8-19(17)26(34)35)21(39-14(4)30)22(40-15(5)31)20(38-13(3)29)10-37-12(2)28/h6-8,20-23H,9-10H2,1-5H3/b24-18+/t20-,21-,22-/m1/s1
• InChI Key： HHZPYULMSXDKIA-OXNNBMGBSA-N
• SMILES： CC(=O)OCC(C(C(C(=NNC1=C(C=C(C=C1)[N+](=O)[O-])[N+](=O)[O-])COC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C

Computed Properties

• Exact Mass: 570.14455152g/mol
• Monoisotopic Mass: 570.14455152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 40
• Rotatable Bond Count: 17
• Complexity: 1000
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 248Ų